Cas no 2580181-08-2 (2-{(tert-butoxy)carbonyl(methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic acid)

• Product name: 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 2580181-08-2
• MF: C₁₁H₁₈N₄O₄
• MW: 270.285022258759
• CID: 5670939
• PubChem ID: 165889946

2-{(tert-butoxy)carbonyl(methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26869821
• 2580181-08-2
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic acid
• 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic acid

• Inchi： 1S/C11H18N4O4/c1-11(2,3)19-10(18)14(4)8(9(16)17)5-15-7-12-6-13-15/h6-8H,5H2,1-4H3,(H,16,17)
• InChI Key： XSJHVRZSPRGCIR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(=O)O)CN1C=NC=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.13280507g/mol
• Monoisotopic Mass: 270.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6Ų
• XLogP3: 0.5

Additional information on 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic acid

Exploring the Potential of 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic Acid (CAS No: 2580181-08-2)

The compound 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic acid, identified by the CAS number 2580181-08-2, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is characterized by a complex architecture that includes a tert-butoxy carbonyl group, a methyl amino group, and a triazole ring. These functional groups contribute to its versatility and reactivity, making it a valuable compound for various research and industrial purposes.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, reducing costs and improving scalability. The incorporation of the triazole ring into the molecular structure is particularly noteworthy, as it enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

In terms of chemical properties, this compound exhibits remarkable thermal stability and solubility in organic solvents, which are critical factors for its application in pharmaceutical formulations. The presence of the methyl amino group also imparts nucleophilic character to the molecule, facilitating its participation in various nucleophilic substitution reactions. This property has been leveraged in recent studies to develop novel bioactive compounds with potential anti-inflammatory and anticancer activities.

The biological evaluation of this compound has revealed its potential as a precursor for drug discovery. Researchers have successfully utilized it as an intermediate in the synthesis of peptide-based drugs and bioconjugates. The integration of the tert-butoxy carbonyl group serves as a protective group during peptide synthesis, ensuring precise control over the reaction sequence and enhancing the overall efficiency of drug development processes.

Recent studies have also explored the application of this compound in materials science, particularly in the development of advanced polymers and coatings. The triazole moiety's ability to form robust hydrogen bonds makes it ideal for creating high-performance materials with enhanced mechanical properties. Furthermore, its compatibility with various polymerization techniques has opened new avenues for its use in nanotechnology applications.

In conclusion, the compound 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS No: 2580181-08-2) represents a significant advancement in organic chemistry due to its unique structural features and diverse applications. Its role as a versatile building block in drug discovery and materials science underscores its importance in contemporary research efforts.